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Compound of Interest

Compound Name: Pregabalin hydrochloride

Cat. No.: B12754246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Pregabalin Hydrochloride using

fundamental spectroscopic techniques: Nuclear Magnetic Resonance (NMR), Infrared (IR)

Spectroscopy, and Mass Spectrometry (MS). This document outlines the core principles of

each method, detailed experimental protocols, and a summary of key spectroscopic data to aid

in the identification, characterization, and quality control of this active pharmaceutical ingredient

(API).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique that provides detailed information about

the molecular structure of a compound. Both ¹H and ¹³C NMR are essential for the structural

elucidation and confirmation of Pregabalin Hydrochloride.

Quantitative Data
The following tables summarize the expected chemical shifts for Pregabalin Hydrochloride.

Table 1: ¹H NMR Spectroscopic Data for Pregabalin Hydrochloride (Solvent: D₂O)
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Protons
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

H-2 2.21 dd 15.2, 7.8

H-2' 2.35 dd 15.2, 4.5

H-3 2.10 - 2.20 m

H-4 1.18 t 7.0

H-5, H-5' 2.90 d 7.2

H-6 1.65 m

H-7, H-8 0.88 d 6.6

Table 2: ¹³C NMR Spectroscopic Data for Pregabalin Hydrochloride (Solvent: D₂O)[1]

Carbon Atom Chemical Shift (δ) ppm

C-1 (C=O) 181.5

C-2 41.8

C-3 34.5

C-4 45.1

C-5 46.8

C-6 25.8

C-7, C-8 22.9

Experimental Protocol
Sample Preparation:

Accurately weigh approximately 10 mg of Pregabalin Hydrochloride.

Dissolve the sample in 0.75 mL of Deuterium Oxide (D₂O).
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Transfer the solution to a 5 mm NMR tube.

Instrumentation and Data Acquisition:

Instrument: 400 MHz (or higher) NMR Spectrometer.

Nuclei: ¹H and ¹³C.

Solvent: D₂O.

Temperature: 25°C.

¹H NMR Parameters:

Pulse Sequence: zg30

Number of Scans: 16

Relaxation Delay: 1.0 s

Acquisition Time: 3.98 s

¹³C NMR Parameters:

Pulse Sequence: zgpg30

Number of Scans: 1024

Relaxation Delay: 2.0 s

Acquisition Time: 1.0 s

Experimental Workflow
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Sample Preparation Data Acquisition Data Processing & Analysis
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NMR Analysis Workflow for Pregabalin Hydrochloride.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on the

absorption of infrared radiation.

Quantitative Data
Table 3: Characteristic IR Absorption Bands for Pregabalin Hydrochloride

Wavenumber (cm⁻¹) Intensity Assignment

3400-2400 Broad
O-H stretch (carboxylic acid)

and N-H stretch (ammonium)

2958 Strong C-H stretch (aliphatic)

1715 Strong C=O stretch (carboxylic acid)

1630 Medium N-H bend (primary amine)

1468 Medium C-H bend (aliphatic)

1420 Medium O-H bend (carboxylic acid)

1210 Strong C-O stretch (carboxylic acid)

Experimental Protocol
Sample Preparation (KBr Pellet Method):
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Grind a small amount of Pregabalin Hydrochloride with anhydrous potassium bromide

(KBr) in a 1:100 ratio using an agate mortar and pestle.

Place the mixture into a pellet-forming die.

Apply pressure (approximately 8-10 tons) using a hydraulic press to form a transparent

pellet.

Instrumentation and Data Acquisition:

Instrument: Fourier Transform Infrared (FTIR) Spectrometer.

Technique: Transmission.

Detector: DTGS.

Beamsplitter: KBr.

Spectral Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 32.

Experimental Workflow

Sample Preparation (KBr Pellet) Data Acquisition Data Analysis
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FTIR Analysis Workflow for Pregabalin Hydrochloride.

Mass Spectrometry (MS)
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Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. It

is used to determine the molecular weight and elemental composition of a compound, as well

as to elucidate its structure through fragmentation analysis.

Quantitative Data
Table 4: Mass Spectrometric Data for Pregabalin Hydrochloride

m/z (Mass-to-Charge
Ratio)

Ion Technique

160.1332 [M+H]⁺ ESI-MS

142.1228 [M+H-H₂O]⁺ ESI-MS/MS

116.1070 [M+H-CO₂]⁺ ESI-MS/MS

98.0964 [M+H-H₂O-C₃H₆]⁺ ESI-MS/MS

55.1 Fragment Ion ESI-MS/MS

Note: M refers to the neutral pregabalin molecule.

Experimental Protocol
Sample Preparation:

Prepare a stock solution of Pregabalin Hydrochloride in a suitable solvent (e.g., methanol

or a mixture of water and acetonitrile) at a concentration of 1 mg/mL.

Further dilute the stock solution to a final concentration of 1-10 µg/mL for direct infusion or

LC-MS analysis.

Instrumentation and Data Acquisition (LC-ESI-MS/MS):

Instrument: Liquid Chromatograph coupled to a Tandem Mass Spectrometer (e.g., Triple

Quadrupole or Q-TOF).

Ionization Source: Electrospray Ionization (ESI) in positive ion mode.
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LC Conditions:

Column: C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm).

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%

formic acid (B).

Flow Rate: 0.3 mL/min.

MS Conditions:

Ion Spray Voltage: 4500 V.[2]

Source Temperature: 450°C.[2]

Scan Mode: Multiple Reaction Monitoring (MRM) for quantification or full scan for

qualitative analysis.[2]

Collision Gas: Nitrogen.

Experimental Workflow
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Mass Spectrometry (LC-MS/MS) Workflow for Pregabalin Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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